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Compound of Interest

Compound Name: Levatin

Cat. No.: B241495

Application Notes and Protocols

Introduction

Levatin is a naturally occurring 18-norclerodane diterpene isolated from the plant Croton
levatii.[1][2] As a purified phytochemical, Levatin serves as an essential reference standard for
researchers, scientists, and drug development professionals. Its well-characterized chemical
structure and purity make it suitable for a variety of applications in phytochemistry, including the
gualitative and quantitative analysis of plant extracts, the validation of analytical methods, and
the investigation of its biological activities. These application notes provide detailed protocols
for the use of Levatin as a reference standard and summarize its known biological activities to
facilitate its use in research and drug discovery.

Physicochemical Properties

A summary of the key physicochemical properties of Levatin is presented in the table below.
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Property

Value

Chemical Name

(+)-LEVATIN

Spiro[furan-3(2H),6'(7'H)-[1H-
3,9a]methano[3]benzoxepin]-1',2-dione, 5-(3-

Synonyms
furanyl)octahydro-7'-methylene-,
(3S,3'R,5S,5'aS,9'aR)-

CAS Number 140670-84-4

Molecular Formula C19H2005

Molecular Weight 328.36 g/mol

Botanical Source

Croton levatii[1][2]

Appearance White to off-white solid
Purity >98% (as determined by HPLC)
- Soluble in DMSO, chloroform, dichloromethane,
Solubility
ethyl acetate, and acetone.[4]
Store at -20°C for long-term storage. Keep in a
Storage tightly sealed container, protected from light and

moisture.

Applications in Phytochemistry

Levatin is a valuable tool for a range of applications in phytochemical research:

Quantitative Analysis: As a reference standard, Levatin is used to accurately quantify its

content in extracts of Croton species and other related plants using chromatographic

techniques such as High-Performance Liquid Chromatography (HPLC) and Gas

Chromatography-Mass Spectrometry (GC-MS).

Method Validation: It is employed in the validation of analytical methods to ensure accuracy,

precision, linearity, and specificity for the analysis of Levatin and structurally similar

compounds in complex matrices.
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o Phytochemical Screening: Levatin can be used as a marker compound in the preliminary
screening of plant extracts to identify the presence of clerodane diterpenes.

 Biological Activity Studies: As a purified compound, Levatin is essential for investigating its
pharmacological properties and mechanism of action in various in vitro and in vivo models.

Experimental Protocols

Protocol for Preparation of Levatin Standard Stock and
Working Solutions

This protocol describes the preparation of a standard stock solution and subsequent serial
dilutions to create working standards for calibration curves.

Materials:

Levatin reference standard

HPLC-grade methanol or acetonitrile

Analytical balance

Volumetric flasks (1 mL, 5 mL, 10 mL)

Micropipettes

Procedure:

e Stock Solution Preparation (1 mg/mL):

[¢]

Accurately weigh approximately 1 mg of Levatin reference standard.

o

Transfer the weighed standard to a 1 mL volumetric flask.

[e]

Add a small amount of HPLC-grade methanol or acetonitrile to dissolve the solid
completely.

[e]

Bring the volume up to the 1 mL mark with the same solvent.
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o Stopper the flask and mix thoroughly by inverting several times. This is your 1 mg/mL
stock solution.

e Working Solution Preparation:

o Prepare a series of working standard solutions by serial dilution of the stock solution. For
example, to prepare a 100 pg/mL solution, transfer 100 pL of the 1 mg/mL stock solution
into a 1 mL volumetric flask and dilute to the mark with the solvent.

o Prepare a calibration curve by creating a series of concentrations (e.g., 1, 5, 10, 25, 50,
and 100 pg/mL) from the stock or intermediate dilutions.

Storage: Store the stock and working solutions at 2-8°C, protected from light. It is
recommended to prepare fresh working solutions daily for optimal accuracy.
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Preparation of Standard Solutions

(Weigh Levatin StandarcD

(Dissolve in Solvena

(Dilute to Volume in Volumetric Flas@

1 mg/mL Stock Solution

Serial Dilution

y

Dilute Stock Solution

l

Working Standard Solutions
(e.g., 1-100 pg/mL)

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b241495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Sample & Standard Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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